Cas no 880157-18-6 (Carbamic acid,[4'-(aminomethyl)[1,1'-biphenyl]-3-yl]-, phenylmethyl ester (9CI))

Carbamic acid,[4'-(aminomethyl)[1,1'-biphenyl]-3-yl]-, phenylmethyl ester (9CI) structure
880157-18-6 structure
Product Name:Carbamic acid,[4'-(aminomethyl)[1,1'-biphenyl]-3-yl]-, phenylmethyl ester (9CI)
CAS No:880157-18-6
MF:C21H20N2O2
MW:332.395705223084
CID:710230
PubChem ID:16244362
Update Time:2025-04-19

Carbamic acid,[4'-(aminomethyl)[1,1'-biphenyl]-3-yl]-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[4'-(aminomethyl)[1,1'-biphenyl]-3-yl]-, phenylmethyl ester (9CI)
    • (4'-AMINOMETHYL-BIPHENYL-3-YL)-CARBAMIC ACID BENZYL ESTER HYDROCHLORIDE
    • benzyl N-[3-[4-(aminomethyl)phenyl]phenyl]carbamate
    • 880157-18-6
    • Benzyl [4'-(aminomethyl)[1,1'-biphenyl]-3-yl]carbamate
    • DTXSID40585669
    • SCHEMBL2569063
    • Arsenicdimethyldithiocarbamate
    • Inchi: 1S/C21H20N2O2/c22-14-16-9-11-18(12-10-16)19-7-4-8-20(13-19)23-21(24)25-15-17-5-2-1-3-6-17/h1-13H,14-15,22H2,(H,23,24)
    • InChI Key: UUWJUVLZVIBRTA-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CC(=C1)C1C=CC(CN)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 368.12900
  • Monoisotopic Mass: 368.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.5
  • Topological Polar Surface Area: 64.4A^2

Experimental Properties

  • PSA: 64.35000
  • LogP: 6.13630
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